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Cat. No.: B8775756

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Foreword
Methyl phenyldithiocarbamate, a member of the versatile dithiocarbamate class of

organosulfur compounds, stands at the intersection of synthetic chemistry, materials science,

and pharmacology. While the broader family of dithiocarbamates has seen extensive

application, from agricultural fungicides to vulcanization accelerators, the specific properties

and potential of individual ester derivatives like methyl phenyldithiocarbamate warrant a

focused, in-depth examination. This guide, intended for the practicing researcher, aims to

provide a comprehensive technical overview of methyl phenyldithiocarbamate, moving

beyond a simple recitation of facts to explore the causality behind its chemical behavior and

potential utility. As a self-validating resource, every piece of data and every protocol is

grounded in authoritative references, providing a trustworthy foundation for future research and

development.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b8775756#bc-rfq
https://www.benchchem.com/product/b8775756/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-phenyldithiocarbamate-structure-properties-and-applications
https://www.benchchem.com/product/b8775756/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-phenyldithiocarbamate-structure-properties-and-applications
https://www.benchchem.com/product/b8775756/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-methyl-phenyldithiocarbamate-structure-properties-and-applications
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8775756?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity and Molecular Structure
Methyl phenyldithiocarbamate is systematically named methyl N-phenylcarbamodithioate. Its

identity is unambiguously established by its CAS number, 701-73-5.[1] The molecule is

composed of a phenyl group attached to a dithiocarbamate functional group, which is in turn S-

methylated.

The structural formula of methyl phenyldithiocarbamate is C₈H₉NS₂.[1] The core

dithiocarbamate moiety, >N−C(=S)−S−, is the defining feature of this class of compounds. The

lone pair of electrons on the nitrogen atom can delocalize into the C=S double bond, giving the

C-N bond partial double bond character. This resonance stabilization influences the molecule's

geometry and reactivity.

Caption: 2D structure of methyl phenyldithiocarbamate.

Physicochemical Properties
A thorough understanding of a compound's physicochemical properties is fundamental to its

application in research and development. The following table summarizes the known and

predicted properties of methyl phenyldithiocarbamate.
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Property Value Source

Molecular Formula C₈H₉NS₂ [1]

Molecular Weight 183.3 g/mol [1]

Melting Point

Not definitively reported for

pure compound. A related

compound, methyl

dimethyldithiocarbamate, has

a melting point of 43-47 °C.

Boiling Point Not experimentally determined.

Density Not experimentally determined.

Solubility

Expected to be soluble in

many organic solvents such as

chloroform, acetone, and

DMSO. Dithiocarbamates

generally exhibit good

solubility in organic solvents.

[2]

Appearance
Likely a solid at room

temperature.

Synthesis of Methyl Phenyldithiocarbamate
The synthesis of methyl phenyldithiocarbamate can be achieved through a multi-step, one-

pot reaction, a common and efficient method for preparing dithiocarbamates. This approach is

highly atom-economical and proceeds under mild conditions.

Synthetic Pathway
The synthesis involves two key steps:

Formation of the dithiocarbamate salt: Aniline reacts with carbon disulfide in the presence of

a base to form the corresponding dithiocarbamate salt. The base deprotonates the aniline,

increasing its nucleophilicity, and also neutralizes the resulting dithiocarbamic acid.
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S-alkylation: The dithiocarbamate salt is then alkylated with a methylating agent, such as

methyl iodide, to yield the final product, methyl phenyldithiocarbamate.

Step 1: Dithiocarbamate Salt Formation

Step 2: S-Alkylation

Aniline Sodium Phenyldithiocarbamate

Carbon Disulfide

Base (e.g., NaOH)

Methyl PhenyldithiocarbamateMethyl Iodide

Click to download full resolution via product page

Caption: Synthetic pathway for methyl phenyldithiocarbamate.

Experimental Protocol
This protocol is a representative procedure based on established methods for dithiocarbamate

synthesis.[3]

Materials:

Aniline

Carbon Disulfide (CS₂)

Sodium Hydroxide (NaOH)

Methyl Iodide (CH₃I)
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Ethanol

Water

Diethyl ether

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and placed in an

ice bath, dissolve aniline (1 equivalent) in ethanol.

Dithiocarbamate Formation: While stirring vigorously, slowly add a solution of sodium

hydroxide (1 equivalent) in water. Then, add carbon disulfide (1.1 equivalents) dropwise,

maintaining the temperature below 10 °C. The reaction mixture will likely turn yellow or

orange. Continue stirring in the ice bath for 1-2 hours.

S-Methylation: To the resulting suspension of the sodium phenyldithiocarbamate, add methyl

iodide (1.1 equivalents) dropwise. Allow the reaction to warm to room temperature and stir

for an additional 2-3 hours.

Work-up: Pour the reaction mixture into a separatory funnel containing water and diethyl

ether. Shake vigorously and separate the organic layer. Wash the organic layer with water

and then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate

under reduced pressure. The crude product can be further purified by recrystallization from a

suitable solvent system (e.g., ethanol/water) or by column chromatography on silica gel.

Causality of Experimental Choices:

Low Temperature for Dithiocarbamate Formation: The reaction of aniline with carbon

disulfide is exothermic. Maintaining a low temperature is crucial to prevent the decomposition

of the dithiocarbamic acid intermediate. Dithiocarbamic acids are known to be unstable and

can decompose back to the amine and carbon disulfide, especially under acidic or neutral

conditions at elevated temperatures.[4]
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Use of a Base: A base is essential to deprotonate the aniline, enhancing its nucleophilic

attack on the electrophilic carbon of carbon disulfide. It also traps the dithiocarbamic acid as

its more stable salt.

Excess Methylating Agent: A slight excess of methyl iodide ensures the complete conversion

of the dithiocarbamate salt to the final product.

Spectroscopic Characterization
Spectroscopic analysis is indispensable for confirming the structure and purity of the

synthesized methyl phenyldithiocarbamate.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum of methyl phenyldithiocarbamate is expected to show

distinct signals for the aromatic protons, the N-H proton, and the S-methyl protons.

Aromatic Protons (C₆H₅): A complex multiplet in the range of δ 7.0-7.6 ppm.

N-H Proton: A broad singlet, the chemical shift of which can be variable and dependent on

concentration and solvent, typically in the range of δ 8.0-9.0 ppm.

S-Methyl Protons (S-CH₃): A sharp singlet around δ 2.5-3.0 ppm.

¹³C NMR: The carbon NMR spectrum provides information about the carbon skeleton.

C=S Carbon: A characteristic downfield signal in the range of δ 190-200 ppm.

Aromatic Carbons: Several signals in the aromatic region (δ 120-140 ppm).

S-Methyl Carbon: A signal in the upfield region, typically around δ 15-20 ppm.

Infrared (IR) Spectroscopy
The IR spectrum reveals the presence of key functional groups.

N-H Stretch: A sharp to moderately broad band in the region of 3300-3400 cm⁻¹.

C-H Aromatic Stretch: Weak to medium bands just above 3000 cm⁻¹.
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C-H Aliphatic Stretch: Bands just below 3000 cm⁻¹ for the methyl group.

C=S Stretch (Thioureide band): A strong absorption band in the region of 1250-1350 cm⁻¹.

The position of this band is sensitive to the electronic environment.

C-N Stretch: A strong band around 1480-1520 cm⁻¹. The partial double bond character of the

C-N bond results in a higher frequency for this vibration compared to a typical C-N single

bond.

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern. For

methyl phenyldithiocarbamate (MW = 183.3 g/mol ), the molecular ion peak (M⁺) would be

observed at m/z = 183. Key fragmentation patterns would likely involve the loss of the methyl

group, the thiomethyl group, and fragmentation of the phenyl ring. Common fragments

observed include those at m/z 77 (phenyl cation) and m/z 135.[1]

Reactivity and Stability
The chemical behavior of methyl phenyldithiocarbamate is largely dictated by the

dithiocarbamate functionality.

Hydrolysis: Dithiocarbamates are susceptible to hydrolysis, particularly under acidic

conditions, which leads to their decomposition back to the parent amine (aniline), carbon

disulfide, and methanol.[5] The stability generally increases in basic media.

Oxidation: The dithiocarbamate moiety can be oxidized. For instance, oxidation of primary

amine dithiocarbamates can lead to unstable thiuram disulfides, which may further

decompose.[4]

Thermal Decomposition: While specific data for methyl phenyldithiocarbamate is not

readily available, dithiocarbamate complexes, in general, exhibit varied thermal stabilities.

Decomposition can proceed via different pathways, sometimes yielding metal sulfides.

Potential Applications and Biological Activity
While research on methyl phenyldithiocarbamate is not as extensive as for some other

dithiocarbamates, its chemical structure suggests potential applications in several fields,
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drawing parallels with its better-studied relatives.

Agrochemicals
Many dithiocarbamates are potent fungicides and pesticides. The dithiocarbamate functional

group is crucial for their biological activity, often through its ability to chelate essential metal

ions in fungal enzymes. While not a commercialized fungicide itself, methyl
phenyldithiocarbamate could serve as a lead compound or an intermediate in the synthesis

of more complex agrochemicals.

Drug Development and Pharmacology
Dithiocarbamates have garnered significant interest in medicine for their diverse biological

activities, including anticancer, antimicrobial, and antioxidant properties.[6]

Antifungal Activity: The antifungal potential of dithiocarbamates is well-documented. Studies

on related compounds suggest that methyl phenyldithiocarbamate could exhibit activity

against pathogenic fungi such as Candida albicans and Aspergillus niger.[7][8][9]

Anticancer Activity: Numerous dithiocarbamate derivatives have been investigated for their

cytotoxic effects on various cancer cell lines.[10][11][12] The proposed mechanisms often

involve the induction of apoptosis. For instance, organotin(IV) complexes of N-methyl-N-

phenethyldithiocarbamate have shown strong cytotoxicity in human erythroleukemia cells.[6]

While data on methyl phenyldithiocarbamate is limited, its structural similarity to these

active compounds makes it a candidate for further investigation.

Materials Science and Coordination Chemistry
The dithiocarbamate ligand is an excellent chelator for a wide range of metal ions, forming

stable complexes. These complexes have applications as single-source precursors for the

synthesis of metal sulfide nanoparticles and as catalysts.

Toxicology and Safety
The toxicological profile of methyl phenyldithiocarbamate has not been extensively studied.

However, data from related dithiocarbamate compounds should be considered for handling and

safety precautions. For example, the LD50 of an Fe(II) N-benzylmethyl dithiocarbamate

complex in mice was found to be above 5000 mg/kg, classifying it as slightly toxic.[13][14] In
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contrast, a zinc(II) N-benzyl methyl dithiocarbamate complex showed an LD50 of 794.3-954

mg/kg in mice, indicating moderate toxicity.[15][16] Given this variability, methyl
phenyldithiocarbamate should be handled with appropriate personal protective equipment in

a well-ventilated fume hood.

Conclusion
Methyl phenyldithiocarbamate, while a relatively simple molecule, embodies the rich

chemistry and broad potential of the dithiocarbamate class. Its synthesis is straightforward, and

its structure offers multiple avenues for further functionalization. While more research is needed

to fully elucidate its specific physicochemical properties, biological activities, and toxicological

profile, the available data on related compounds provide a strong rationale for its continued

investigation. For researchers in agrochemicals, drug discovery, and materials science, methyl
phenyldithiocarbamate represents a valuable building block and a potential lead compound

worthy of further exploration.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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